Cas no 2228561-27-9 (1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228561-27-9
• MF: C₁₁H₈F₄
• MW: 216.174837112427
• CID: 6593131
• PubChem ID: 165757172
• Update Time: 2025-05-21

1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene
• 2228561-27-9
• EN300-1820281

• Inchi： 1S/C11H8F4/c1-4-11(2,3)8-9(14)6(12)5-7(13)10(8)15/h1,5H,2-3H3
• InChI Key： JHBVLHNKLABYII-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(C#C)(C)C)F)F)F

Computed Properties

• Exact Mass: 216.05621290g/mol
• Monoisotopic Mass: 216.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Guide to 1,2,4,5-Tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228561-27-9)

1,2,4,5-Tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228561-27-9) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique tetrafluoro-substituted benzene ring and 2-methylbut-3-yn-2-yl side chain, is widely studied for its potential applications in advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure combines the stability of fluorinated aromatics with the reactivity of an alkyne group, making it a versatile intermediate in synthetic chemistry.

The growing interest in fluorinated organic compounds like 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene is driven by their unique physicochemical properties. Fluorination often enhances thermal stability, chemical resistance, and bioavailability, which are critical for high-performance materials and bioactive molecules. Researchers and industries are increasingly exploring CAS 2228561-27-9 for its potential in creating novel polymers, liquid crystals, and specialty chemicals. The compound's alkyne functionality also opens doors to click chemistry applications, a hot topic in modern synthetic methodologies.

One of the most searched questions about 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene relates to its synthesis and purification. The compound is typically synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution techniques, which are well-documented in recent literature. Its purification often involves column chromatography or recrystallization, ensuring high purity for sensitive applications. These methods align with the broader trend of sustainable and efficient synthetic processes, a key focus in green chemistry initiatives.

In the pharmaceutical sector, CAS 2228561-27-9 is investigated as a building block for drug candidates. Fluorinated aromatics are known to improve metabolic stability and membrane permeability, making them valuable in drug design. The 2-methylbut-3-yn-2-yl group further allows for modular derivatization, enabling the creation of targeted bioactive molecules. This aligns with the rising demand for precision medicine and small-molecule therapeutics, which dominate current pharmaceutical research trends.

Another trending application of 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene is in the development of advanced electronic materials. Fluorinated compounds are often used in organic semiconductors and dielectric materials due to their electron-withdrawing properties and environmental stability. With the rapid growth of flexible electronics and optoelectronic devices, this compound is being explored for its potential in next-generation displays and energy storage systems.

From a commercial perspective, the global market for fluorinated benzene derivatives like 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene is expanding, driven by demand from the pharmaceutical, agrochemical, and electronics industries. Suppliers and manufacturers are increasingly listing CAS 2228561-27-9 in their catalogs, catering to research institutions and industrial clients. The compound's niche applications and high purity requirements often position it as a premium product in the specialty chemicals market.

Environmental and safety considerations are also frequently searched topics related to 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene. While fluorinated compounds are generally stable, proper handling and disposal protocols are essential to minimize environmental impact. Researchers emphasize the importance of life cycle assessment and green chemistry principles when working with such materials, reflecting the broader shift toward sustainable chemical practices.

In summary, 1,2,4,5-tetrafluoro-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228561-27-9) is a multifaceted compound with promising applications across diverse industries. Its unique structural features, combined with the growing demand for fluorinated building blocks, make it a subject of ongoing research and commercial interest. As synthetic methodologies advance and new applications emerge, this compound is poised to play a significant role in the development of innovative materials and bioactive molecules.